2-methoxy-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)acetamide

• IUPAC Name: 2-methoxy-N-(4-pyrimidin-2-yloxycyclohexyl)acetamide
• InChI: InChI=1S/C13H19N3O3/c1-18-9-12(17)16-10-3-5-11(6-4-10)19-13-14-7-2-8-15-13/h2,7-8,10-11H,3-6,9H2,1H3,(H,16,17)
• InChI Key: BULBNKDESFCILT-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1CCC(CC1)OC2=NC=CC=N2
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

2-methoxy-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)acetamide, also known as JNJ-39729209, is a novel compound that has been synthesized and studied for its potential use in scientific research.

Scientific Research Applications

Antimicrobial Activity

A study focused on the synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings, using a starting material that potentially shares structural similarities with the compound . These compounds demonstrated significant antimicrobial properties against various bacterial and fungal species, highlighting the potential of pyrimidinone derivatives in developing new antimicrobial agents (Hossan et al., 2012).

Anticancer Applications

Another research avenue explored the synthesis and biological activities of 5-deaza analogues of aminopterin and folic acid, which are known for their anticancer properties. By exploiting the pyrimidine to pyrido[2,3-d]pyrimidine ring transformation, researchers developed compounds with significant in vitro and in vivo anticancer activity, suggesting that modifications to the pyrimidine moiety can enhance anticancer efficacy (Su et al., 1986).

Neuroimaging and CNS Disorders

Research into 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which are selective ligands for the translocator protein (18 kDa), highlighted the synthesis of radiolabeled compounds for positron emission tomography (PET). These studies are pivotal in neuroimaging, particularly in investigating neuroinflammation and potential applications in CNS disorders (Dollé et al., 2008).

Antiviral Research

The incorporation of pyrimidine bases as novel P2 ligands in the design of HIV-1 protease inhibitors was investigated, demonstrating enhanced potency against HIV-1, including drug-resistant variants. This showcases the strategic modification of pyrimidine derivatives to combat viral infections effectively (Zhu et al., 2019).